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Introduction: The Enigma of an Ephemeral
Element
Promethium (Pm), with atomic number 61, is unique among the lanthanides and is one of only

two elements below bismuth without any stable or long-lived isotopes.[1] All of its isotopes are

radioactive, with the most stable, ¹⁴⁵Pm, possessing a half-life of a mere 17.7 years.[2][3] On

Earth, it is found in minuscule quantities as a product of spontaneous uranium fission.[1] The

extreme rarity and instability of promethium make its potential detection in stellar spectra a

profound astrophysical puzzle.

The identification of promethium lines in a star's atmosphere would provide incontrovertible

evidence of recent and ongoing nucleosynthesis occurring at or near the stellar surface.[1][2][3]

Given its short half-life, any observed promethium must have been created within the last

several decades, challenging conventional theories of stellar structure and chemical evolution.

This guide provides a technical overview of the methodologies, data, and challenges

associated with the spectroscopic search for promethium in astrophysical environments.

Nucleosynthesis of Promethium
Elements heavier than iron are predominantly synthesized via neutron-capture processes.

Promethium is formed as an intermediate product in these chains. The two primary

mechanisms are the slow (s-process) and rapid (r-process) neutron-capture processes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1207039?utm_src=pdf-interest
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://www.ias.ac.in/article/fulltext/joaa/026/02-03/0331-0338
https://arxiv.org/html/2409.20487v1
https://www.aanda.org/articles/aa/abs/2004/21/aa0726/aa0726.html
https://www.ias.ac.in/article/fulltext/joaa/026/02-03/0331-0338
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://www.ias.ac.in/article/fulltext/joaa/026/02-03/0331-0338
https://arxiv.org/html/2409.20487v1
https://www.aanda.org/articles/aa/abs/2004/21/aa0726/aa0726.html
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The s-process: Occurring primarily in Asymptotic Giant Branch (AGB) stars, the s-process

involves the slow capture of neutrons by seed nuclei (like iron).[4] The capture rate is slow

enough that if an unstable isotope is formed, it typically has time to undergo beta decay

before another neutron is captured. This process creates isotopes along the valley of beta

stability.[4]

The r-process: This process occurs in environments with extremely high neutron fluxes, such

as neutron star mergers or supernovae.[5] Neutron captures happen so rapidly that nuclei do

not have time to beta decay, pushing nucleosynthesis far to the neutron-rich side of the

valley of stability.[5][6] These highly unstable isotopes then decay back towards stability,

producing a different set of heavy elements.

The following diagram illustrates the conceptual pathways for the s- and r-processes,

highlighting the position of an unstable element like promethium.

Fig. 1: Nucleosynthesis of Heavy Elements

Observational Evidence and Data
The search for promethium has focused on chemically peculiar (CP) stars, whose

atmospheres are enriched with heavy elements. The evidence for promethium remains

tentative, as its spectral lines are often weak and blended with those of other abundant rare-

earth elements.[7]

Target Stars
The table below summarizes the key stellar objects in which spectroscopic searches for

promethium have been conducted.
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Star Name
Stellar Type /
Class

Effective
Temperature
(Teff)

Key Findings /
Status

Citations

HD 101065

(Przybylski's

Star)

roAp (rapidly

oscillating Ap)
~6450 K

Possible

presence of Pm I

and Pm II

indicated by

statistical

methods.

Considered a

strong candidate,

but lines are

heavily blended.

[1][2][3]

HD 965 Cool Ap ~6500 K

Evidence for Pm

II and possibly

Pm I, similar to

HD 101065.

[1][2][3]

HR 465 (HD

9996)

Magnetic

Peculiar Ap
~11,840 K

One of the first

stars where Pm

was suggested

to be present.

[1][3][8]

HD 25354
Magnetic

Peculiar A0 V
~12,800 K

Eleven Pm II

lines were

analyzed,

showing intensity

variations over

time, with some

appearing in

emission.

Key Spectral Lines
The identification of promethium relies on matching observed spectral features with

laboratory-measured wavelengths for Pm I (neutral) and Pm II (singly ionized) transitions. The

calculation of accurate oscillator strengths (log gf values), which relate to the probability of a
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transition, is crucial for abundance analysis. A 2007 study by Fivet et al. provided improved

oscillator strength data, enabling more quantitative investigations.

Wavelength
(Å)

Ion
Oscillator
Strength (log
gf)

Notes Citations

3892.16 Pm I / Pm II N/A

One of the

strongest

laboratory lines

of Promethium.

[9]

3910.26 Pm I / Pm II N/A

One of the

strongest

laboratory lines

of Promethium.

[9]

3919.09 Pm I / Pm II N/A

One of the

strongest

laboratory lines

of Promethium.

[9]

3957.74 Pm I / Pm II N/A

One of the

strongest

laboratory lines

of Promethium.

[9]

3998.96 Pm I / Pm II N/A

One of the

strongest

laboratory lines

of Promethium.

[9]

Various Pm II -0.76 to 0.4

Range of log gf

values for 11

lines studied in

HD 25354 within

the 4000-5800 Å

spectral range.
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Note: The specific lines and their parameters used in astrophysical studies are often found

within detailed line lists in the respective research papers. The lines above from Meggers et al.

(1951) represent strong laboratory emissions, which serve as candidates for stellar searches.

Experimental Protocols and Methodology
The detection of a rare and weak spectral signature like promethium requires a meticulous

experimental and analytical workflow, from photon collection to statistical validation.

High-Resolution Spectroscopic Observation
The foundational step is acquiring high-resolution, high signal-to-noise ratio (S/N) spectra of

the target star.

Instrumentation: This is typically achieved using a high-resolution echelle spectrograph

mounted on a large-aperture telescope (e.g., the UVES spectrograph at the Very Large

Telescope).[10] These instruments use a diffraction grating to disperse the starlight into a

detailed spectrum, achieving spectral resolutions (R = λ/Δλ) of 70,000 or higher, which is

necessary to resolve individual spectral lines.[1]

Data Acquisition: Long exposure times are used to achieve a high S/N. The observations are

coupled with calibration frames, including flat-field images (to correct for pixel-to-pixel

sensitivity variations) and arc-lamp spectra (e.g., Thorium-Argon) for precise wavelength

calibration.[11]

Data Reduction and Analysis Workflow
Raw data from the CCD detector must undergo several stages of processing and analysis

before a spectrum is ready for scientific interpretation.

Fig. 2: Spectroscopic Data Analysis Workflow

Line Identification and Statistical Validation
The critical step is identifying promethium lines. Due to severe line blending in the spectra of

CP stars, a simple wavelength match is insufficient.
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Method: Researchers employ a Wavelength Coincidence Statistics (WCS) method.[10] This

technique statistically evaluates whether the number of matches between observed spectral

lines and a laboratory list of promethium lines is significantly greater than what would be

expected by random chance.[10]

Protocol:

A list of all observed lines in the stellar spectrum is compiled.

This list is cross-matched with a comprehensive laboratory line list for promethium (e.g.,

from Meggers et al., 1951).[10]

A "hit" is registered if an observed line falls within a small tolerance (e.g., ±0.02 Å) of a

laboratory line.

To assess significance, the promethium line list is artificially shifted in wavelength multiple

times (creating "nonsense" lists), and the number of random coincidences is calculated for

each shift.

The number of actual matches is compared to the distribution of random matches. A

statistically significant result occurs if the number of real coincidences is a major outlier,

with a very low probability of occurring by chance (e.g., 1 in 200 or better).[10]

Logical Implications and Future Directions
The potential confirmation of promethium in stellar atmospheres carries significant weight,

forcing a re-evaluation of stellar surface processes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.aanda.org/articles/aa/pdf/2004/21/aa0726.pdf
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://www.aanda.org/articles/aa/pdf/2004/21/aa0726.pdf
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://www.aanda.org/articles/aa/pdf/2004/21/aa0726.pdf
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://www.aanda.org/articles/aa/pdf/2004/21/aa0726.pdf
https://www.benchchem.com/product/b1207039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fig. 3: Logical Implications of Promethium Detection
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Fig. 3: Logical Implications of Promethium Detection

The primary challenge remains the definitive identification of promethium lines, free from

blends. Future progress depends on:

Higher-Resolution Spectra: Pushing the limits of spectral resolution and S/N to better de-

blend complex features.

Improved Atomic Data: Continued laboratory work to refine the wavelengths and oscillator

strengths of Pm I and Pm II lines is essential for both identification and accurate abundance

modeling.

Advanced Stellar Models: Developing more sophisticated models of CP star atmospheres

that incorporate mechanisms for surface nucleosynthesis, such as localized magnetic flare

activity, to explain how a short-lived element could be produced.[2][3]

Conclusion
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The spectroscopic analysis of promethium in astrophysics represents a frontier in stellar

chemistry. While its presence has been suggested in several chemically peculiar stars, the

evidence remains statistical and subject to the profound challenge of line blending.[7] Each

potential detection is a tantalizing hint that our understanding of nucleosynthesis and stellar

atmospheres is incomplete. The confirmation of this ephemeral element among the stars would

signify the discovery of active nuclear furnaces in unexpected places, opening a new chapter in

the study of stellar evolution.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b1207039#spectroscopic-analysis-of-promethium-in-
astrophysics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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